methyl 4,4-difluoro-2-hydroxybutanoate
Overview
Description
Methyl 4,4-difluoro-2-hydroxybutanoate (MFHB) is an important organic compound used in a variety of scientific research applications. MFHB is a naturally occurring compound, which is found in some species of bacteria, fungi, and plants. MFHB is also used as a starting material for the synthesis of other compounds. MFHB is a colorless liquid, with a boiling point of 95 °C and a molecular weight of 136.06 g/mol.
Mechanism of Action
Methyl 4,4-difluoro-2-hydroxybutanoate acts as a proton acceptor, allowing for the transfer of protons from one molecule to another. This process is known as proton transfer, and is essential for the proper functioning of many biological processes. methyl 4,4-difluoro-2-hydroxybutanoate also acts as an electron acceptor, allowing for the transfer of electrons from one molecule to another. This process is known as electron transfer, and is essential for the proper functioning of many biochemical processes.
Biochemical and Physiological Effects
methyl 4,4-difluoro-2-hydroxybutanoate has been shown to have a variety of biochemical and physiological effects, including the inhibition of enzymes, the regulation of metabolic pathways, and the modulation of gene expression. In addition, methyl 4,4-difluoro-2-hydroxybutanoate has been shown to have anti-inflammatory, anti-oxidant, and anti-cancer effects.
Advantages and Limitations for Lab Experiments
Methyl 4,4-difluoro-2-hydroxybutanoate has several advantages for use in laboratory experiments. It is a colorless liquid, with a boiling point of 95 °C and a molecular weight of 136.06 g/mol. This makes it easy to store and handle. In addition, methyl 4,4-difluoro-2-hydroxybutanoate is a naturally occurring compound, making it readily available for use in laboratory experiments. However, methyl 4,4-difluoro-2-hydroxybutanoate is also a relatively unstable compound, and must be handled with care to avoid degradation.
Future Directions
There are a variety of potential future directions for the use of methyl 4,4-difluoro-2-hydroxybutanoate in scientific research. These include the development of new synthetic methods for the synthesis of methyl 4,4-difluoro-2-hydroxybutanoate and other compounds, the study of the biochemical and physiological effects of methyl 4,4-difluoro-2-hydroxybutanoate, and the exploration of new applications for methyl 4,4-difluoro-2-hydroxybutanoate. In addition, further research is needed to understand the mechanism of action of methyl 4,4-difluoro-2-hydroxybutanoate, and to determine the optimal conditions for its use in laboratory experiments.
Synthesis Methods
Methyl 4,4-difluoro-2-hydroxybutanoate can be synthesized through a variety of methods, including the reaction of 1,1-difluoro-2-hydroxyethanol with formic acid, the reaction of 2-hydroxy-1,1-difluorobutane with formic acid, and the reaction of 2-hydroxy-1,1,1-trifluorobutane with formic acid.
Scientific Research Applications
Methyl 4,4-difluoro-2-hydroxybutanoate is used in a variety of scientific research applications, including the synthesis of other compounds, the study of enzyme kinetics, and the study of metabolic pathways. methyl 4,4-difluoro-2-hydroxybutanoate is also used in the study of organic reactions, such as the formation of peroxides and the reaction of aldehydes with amines.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 4,4-difluoro-2-hydroxybutanoate involves the conversion of starting materials into the desired product through a series of chemical reactions.", "Starting Materials": [ "Methyl acetoacetate", "Ethyl 4,4-difluoroacetoacetate", "Sodium hydroxide", "Hydrochloric acid", "Sodium chloride", "Water", "Methanol", "Hydrogen peroxide", "Sulfuric acid" ], "Reaction": [ "Step 1: Ethyl 4,4-difluoroacetoacetate is reacted with sodium hydroxide to form the corresponding sodium salt.", "Step 2: The sodium salt is then treated with hydrochloric acid to form the corresponding acid.", "Step 3: Methyl acetoacetate is reacted with the acid from step 2 in the presence of sulfuric acid to form the corresponding ester.", "Step 4: The ester is then treated with hydrogen peroxide in the presence of sulfuric acid to form the corresponding hydroxy ester.", "Step 5: The final product, methyl 4,4-difluoro-2-hydroxybutanoate, is obtained by treating the hydroxy ester with sodium hydroxide in methanol." ] } | |
CAS RN |
2228802-95-5 |
Product Name |
methyl 4,4-difluoro-2-hydroxybutanoate |
Molecular Formula |
C5H8F2O3 |
Molecular Weight |
154.1 |
Purity |
95 |
Origin of Product |
United States |
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